1-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Overview
Description
1-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid is a chemical compound with the molecular formula C8H9NO3 . It is used for the synthesis of analogs of Lucanthone, which have antitumor and bactericidal properties .
Molecular Structure Analysis
The molecular structure of 1-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid can be analyzed using various techniques such as NMR and IR spectroscopy .
Chemical Reactions Analysis
The chemical reactions involving 1-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid are complex and involve several steps. For instance, one study discusses the electrocarboxylation of tetrasubstituted-1,4-dihydropyridines derivatives to synthesize novel dicarboxylic derivatives of 1,4-DHP . Another study discusses a one-pot synthesis of 3-carbamoyl-2-oxo-1,2-dihydropyridine-4-carboxylic acids via the reaction of 4-oxoalkane-1,1,2,2-tetracarbonitriles with water, followed by alkaline hydrolysis .
Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid can be analyzed using various techniques such as IR and NMR spectroscopy. For instance, the IR spectrum shows peaks at 3142–3396 cm-1 (NH, NH2), 1711 cm-1 (C=O), and 1642 cm-1 (C=O). The 1H NMR spectrum (DMSO-d6) shows peaks at various chemical shifts .
Scientific Research Applications
Checkpoint Kinase 1 (CHK1) Inhibitors
Checkpoint kinase 1 is a key protein in the DNA damage response pathway. Inhibitors targeting CHK1 can be used in cancer therapy to sensitize tumor cells to DNA-damaging agents . The compound’s role as a CHK1 inhibitor makes it a valuable asset in the design of new anticancer drugs.
Acetyl-CoA-Carboxylase (ACC) Inhibitors
As an inhibitor of acetyl-CoA-carboxylase, this compound has potential applications in the treatment of metabolic disorders. ACC plays a crucial role in fatty acid synthesis and regulation of metabolism, and its inhibition could be beneficial in conditions like obesity and diabetes .
Antitubercular Agents
The compound has shown potential as an antitubercular agent. Tuberculosis remains a major global health challenge, and the development of new drugs is critical due to the emergence of drug-resistant strains of Mycobacterium tuberculosis .
Formyl Peptide Receptor Agonists
Formyl peptide receptors are involved in the regulation of immune response. Agonists for these receptors can be used in the treatment of inflammatory diseases such as rheumatoid arthritis .
Adenosine A2B Receptor Antagonists
Adenosine A2B receptor antagonists have therapeutic potential in various conditions, including asthma, ischemia, and certain types of cancer. By acting as an antagonist, this compound could be used to modulate the adenosine-mediated physiological processes .
Inhibitors of Monopolar Spindle 1 (MPS1) and Aurora Kinase
MPS1 and Aurora kinase are proteins that play a role in cell division. Inhibitors of these kinases are being explored for their potential to halt the proliferation of cancer cells .
Noncovalent Inhibitors of T790M Double Mutants of EGFR
Mutations in the EGFR gene are associated with various forms of cancer. Noncovalent inhibitors of specific EGFR mutants can provide a targeted approach to cancer therapy, potentially leading to treatments with fewer side effects .
Mechanism of Action
Target of Action
The primary targets of 1-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid are Protein Tyrosine Kinases (PTK) and GAK . These proteins play a crucial role in various cellular processes, including cell growth, differentiation, metabolism, and apoptosis .
Mode of Action
1-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid acts as an inhibitor or agonist to these targets . By interacting with these proteins, it can modulate their activity, leading to changes in the cellular processes they control .
Biochemical Pathways
The compound affects various biochemical pathways. For instance, it is known to be involved in the activation of STING, a central player in the innate immune response . It also inhibits checkpoint kinase 1 (CHK1), a protein involved in DNA damage response . Additionally, it inhibits acetyl-CoA-carboxylase (ACC), an enzyme critical for fatty acid metabolism .
Pharmacokinetics
The compound has high gastrointestinal absorption, indicating good bioavailability .
Result of Action
The molecular and cellular effects of 1-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid’s action depend on the specific target and pathway involved. For example, by activating STING, it can enhance the innate immune response . By inhibiting CHK1, it can affect the cellular response to DNA damage . By inhibiting ACC, it can alter fatty acid metabolism .
Safety and Hazards
properties
IUPAC Name |
1-ethyl-2-oxopyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-2-9-4-3-6(8(11)12)5-7(9)10/h3-5H,2H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZLMUTMYNUZZTC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=CC1=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30653245 |
Source
|
| Record name | 1-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30653245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
CAS RN |
1123169-39-0 |
Source
|
| Record name | 1-Ethyl-1,2-dihydro-2-oxo-4-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1123169-39-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30653245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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